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Compound of Interest

Compound Name: Sodium metasilicate pentahydrate

Cat. No.: B159203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and crystallization of

sodium metasilicate pentahydrate (Na₂SiO₃·5H₂O), a compound with significant applications

in various industries, including as a raw material and processing aid in pharmaceutical

manufacturing. This document details the core chemical principles, experimental protocols, and

critical parameters that govern the successful production of high-purity crystalline sodium
metasilicate pentahydrate.

Introduction
Sodium metasilicate pentahydrate is a hydrated salt of silicic acid, appearing as a white,

crystalline, and hygroscopic solid.[1] It is readily soluble in water, forming a highly alkaline

solution, which makes it a versatile component in detergents, cleaning agents, and as a builder

to enhance surfactant efficiency.[1][2] Its utility also extends to industrial applications such as a

binder, adhesive, and corrosion inhibitor.[3] The synthesis and crystallization processes are

critical in determining the final product's purity, crystal size, and stability, which are paramount

for its performance in specialized applications.

Synthesis of Sodium Metasilicate
The primary industrial synthesis of sodium metasilicate involves the reaction of a silica source

with a sodium source, typically under elevated temperature and pressure.
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Reaction of Silica with Sodium Hydroxide
A prevalent commercial method for producing sodium metasilicate involves the reaction of

silica, often in the form of quartz sand, with a concentrated solution of sodium hydroxide

(caustic soda).[4] This reaction yields a sodium silicate solution, which is then adjusted to the

correct stoichiometry for sodium metasilicate.

A key challenge in this process is achieving the desired 1:1 molar ratio of Na₂O to SiO₂ in a

solution with a high concentration of dissolved solids (around 57.5 wt%), which is necessary for

the subsequent crystallization of the pentahydrate form.[4] Direct reaction to this concentration

is often inefficient. A common industrial approach involves a two-step process:

Initial Digestion: Silica is first reacted with a substoichiometric amount of sodium hydroxide to

produce a concentrated sodium silicate solution with a Na₂O:SiO₂ molar ratio of

approximately 1:2 to 1:1.5.[4]

Stoichiometry Adjustment: A highly concentrated sodium hydroxide solution (e.g., 70-73 wt%)

is then added to the initial sodium silicate solution to adjust the molar ratio to 1:1 and bring

the dissolved solids concentration to the target of 57-58 wt%.[4]

High-Temperature Fusion Method
An alternative synthesis route involves the high-temperature fusion of silicon dioxide (silica)

with sodium carbonate (soda ash).[1][3] This reaction produces anhydrous sodium metasilicate,

which can then be dissolved in water to form a solution from which the pentahydrate can be

crystallized.

Crystallization of Sodium Metasilicate Pentahydrate
The crystallization of sodium metasilicate pentahydrate from a supersaturated solution is a

critical step that dictates the physical properties of the final product. The process is typically

initiated by cooling the concentrated sodium metasilicate solution and introducing seed

crystals.

Key parameters influencing the crystallization process include:
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Concentration of Dissolved Solids: Crystallization of the pentahydrate is most readily

achieved from solutions containing 57-58 wt% dissolved sodium metasilicate.[4]

Temperature: The solution is typically cooled to a specific temperature range to induce

crystallization. Seeding is often performed at around 60-65°C, followed by further cooling to

48-52°C.[4]

Seeding: The introduction of seed crystals of sodium metasilicate pentahydrate provides

nucleation sites, promoting the growth of well-defined crystals and controlling the crystal size

distribution.

Agitation: Proper agitation ensures uniform temperature distribution and facilitates the

contact between the solute and the growing crystals.

Experimental Protocols
Protocol 1: Synthesis via Two-Step Reaction of Silica
and Sodium Hydroxide
This protocol is based on the process described in U.S. Patent 3,471,253.[4]

Materials:

Silica sand (high purity)

Sodium hydroxide (50 wt% and 70-73 wt% solutions)

Distilled water

Equipment:

Pressurized reactor

Stirred reaction vessel

Heating and cooling system

Filtration apparatus

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://patents.google.com/patent/US3471253A/en
https://patents.google.com/patent/US3471253A/en
https://www.benchchem.com/product/b159203?utm_src=pdf-body
https://patents.google.com/patent/US3471253A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Preparation of Concentrated Sodium Silicate Solution:

Charge the pressurized reactor with silica sand and a 50 wt% sodium hydroxide solution.

The molar ratio of Na₂O to SiO₂ should be between 1:2 and 1:1.5.

Heat the reactor to 190-220°C under a pressure of approximately 215-225 psig.

Maintain these conditions with stirring until the reaction is complete, yielding a

concentrated sodium silicate solution with 50-60 wt% dissolved solids.

Filter the hot solution to remove any unreacted silica.

Formation of Sodium Metasilicate Solution:

Transfer the hot, filtered sodium silicate solution to a stirred reaction vessel.

While stirring, add a 70-73 wt% sodium hydroxide solution to the vessel. The amount of

added caustic should be sufficient to adjust the Na₂O:SiO₂ molar ratio to 1:1.

Maintain the temperature of the mixture between 50°C and 120°C during the addition.

The final solution should have a dissolved solids concentration of 57-58 wt%.

Crystallization of Sodium Metasilicate Pentahydrate:

Cool the sodium metasilicate solution to 60-65°C.

Introduce seed crystals of sodium metasilicate pentahydrate while agitating the

solution.

Continue to cool the solution to 48-52°C with continuous agitation.

Crystallization will occur, and the temperature may rise slightly due to the exothermic

nature of the process.
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Once crystallization is complete, the solid mass can be further processed (e.g.,

granulation, drying).

Protocol 2: Continuous Crystallization Process
This protocol is based on the process described in a Chinese patent for a continuous

crystallization technique.[5]

Materials:

Quartz sand

Liquid sodium hydroxide

Caustic soda

Seed crystals of sodium metasilicate pentahydrate (0.5-1 mm)

Equipment:

Reaction still

Filter (centrifugal)

Mixing and evaporation vessel

Granulation equipment with controlled stirring

Cooling and sieving equipment

Procedure:

Reaction:

Feed quartz sand and liquid sodium hydroxide into a reaction still.

Maintain the reaction temperature above 150°C for 4-12 hours.

Filtration:
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Transfer the reaction product to a centrifugal filter to remove unreacted quartz sand,

yielding liquid sodium silicate.

Concentration:

Mix the liquid sodium silicate with caustic soda in a ratio of 1:1.5-2.5.

Evaporate the solution to concentrate it to the desired sodium metasilicate concentration.

Crystallization and Granulation:

Cool the concentrated sodium metasilicate liquid to its solidification phase change point.

Continuously feed the cooled liquid and seed crystals into the granulation equipment.

Maintain a stirring speed of 50-60 revolutions per minute to facilitate mixing and

crystallization granulation.

Product Finishing:

Allow the crystallization products to stabilize in size.

Cool the final product to below 50°C.

Sieve the product to obtain the desired particle size.

Data Presentation
Table 1: Reactant and Product Specifications
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Parameter Value Reference

Raw Materials

Silica (SiO₂) Content in Quartz

Powder
> 90% [6]

Sodium Oxide (Na₂O) Content

in Liquid Alkali
38 - 80% [6]

Product Specifications

Sodium Oxide (Na₂O) Content 28.3 - 30.0% [1]

Silicon Dioxide (SiO₂) Content 27.8 - 29.2% [1]

Water Insoluble Matter ≤ 0.05% [1]

Iron (Fe) Content ≤ 100 ppm [1]

pH (1% aqueous solution,

25°C)
12 - 13 [1]

Whiteness ≥ 80% [1]

Bulk Density 0.8 - 1.0 g/cm³ [1]

Table 2: Key Process Parameters for Synthesis and Crystallization
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Parameter Value Reference

Synthesis (Two-Step Reaction)

Initial Digestion Temperature 190 - 220°C [4]

Initial Digestion Pressure 215 - 225 psig [4]

Final Na₂O:SiO₂ Molar Ratio 1:1 [4]

Final Dissolved Solids

Concentration
57 - 58 wt% [4]

Crystallization

Seeding Temperature 60 - 65°C [4]

Final Crystallization

Temperature
48 - 52°C [4]

Continuous Crystallization

Reaction Temperature > 150°C [5]

Reaction Time 4 - 12 hours [5]

Stirring Speed in Granulator 50 - 60 rpm [5]

Final Product Cooling

Temperature
< 50°C [5]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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